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Compound of Interest

Compound Name: 4-Vinylphenol

Cat. No.: B1222589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
vinylphenol in a range of common laboratory solvents. The information contained herein is

intended to support research, development, and formulation activities by providing essential

data on the physicochemical properties of this versatile compound.

Core Topic: Solubility of 4-Vinylphenol
4-Vinylphenol, also known as p-hydroxystyrene, is a phenolic compound of significant interest

in various fields, including polymer chemistry, flavor and fragrance science, and as a building

block in the synthesis of bioactive molecules. Its solubility is a critical parameter influencing its

application, reactivity, and bioavailability. This guide summarizes the available quantitative and

qualitative solubility data, provides a detailed experimental protocol for solubility determination,

and illustrates a relevant biosynthetic pathway.

Data Presentation: Quantitative Solubility of 4-
Vinylphenol
The following table summarizes the available quantitative solubility data for 4-vinylphenol in
common laboratory solvents. It is important to note that some of these values are calculated or

estimated and should be considered as a guide. Experimental verification is recommended for

precise applications.
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Solvent
Chemical
Class

Solubility
Temperature
(°C)

Data Type

Water Protic, Polar 8.4 g/L[1] Not Specified Calculated

Water Protic, Polar 3.302 g/L[2] 25 Estimated

Dimethyl

Sulfoxide

(DMSO)

Aprotic, Polar 145 mg/mL[3] Not Specified Experimental

Dimethyl

Sulfoxide

(DMSO)

Aprotic, Polar 100 mg/mL[4] Not Specified Experimental

Qualitative Solubility Observations:

Ethanol: Moderately soluble.[5]

Acetone: Soluble.[6][7]

Benzene: Soluble.[6][7]

Chloroform: Sparingly soluble.[6][7][8][9][10]

Ethers: Soluble.

Esters: Soluble.

Fat: Slightly soluble.[5]

Experimental Protocols: Determination of 4-
Vinylphenol Solubility
The most widely accepted method for determining the equilibrium solubility of a compound is

the shake-flask method.[11][12][13][14] The following is a generalized protocol that can be

adapted for determining the solubility of 4-vinylphenol in various solvents.
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Objective: To determine the equilibrium solubility of 4-vinylphenol in a specific solvent at a

controlled temperature.

Materials:

4-Vinylphenol (solid)

Solvent of interest (e.g., water, ethanol, ethyl acetate)

Analytical balance

Volumetric flasks

Screw-cap vials or flasks

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Standard laboratory glassware

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 4-vinylphenol to a series of vials containing a known

volume of the solvent. The presence of undissolved solid is crucial to ensure that

equilibrium with a saturated solution is achieved.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C).
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Agitate the mixtures for a sufficient period (typically 24-72 hours) to allow the system to

reach equilibrium. The time required may vary depending on the solvent and should be

determined empirically.

Phase Separation:

After the equilibration period, remove the vials from the shaker and allow the undissolved

solid to settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a

moderate speed.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

remaining microscopic particles.

Dilute the filtered solution with the solvent as necessary to bring the concentration within

the linear range of the analytical method.

Quantification:

Analyze the concentration of 4-vinylphenol in the diluted filtrate using a validated

analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

Prepare a calibration curve using standard solutions of 4-vinylphenol of known

concentrations to accurately determine the concentration of the sample.

Calculation:

Calculate the solubility of 4-vinylphenol in the solvent at the specified temperature, taking

into account any dilution factors. The result is typically expressed in g/L, mg/mL, or mol/L.

Mandatory Visualization
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The following diagrams illustrate a key biosynthetic pathway for 4-vinylphenol and a

generalized workflow for its solubility determination.

Biosynthetic Pathway of 4-Vinylphenol

p-Coumaric Acid Phenolic Acid
Decarboxylase (PAD)

Decarboxylation
4-Vinylphenol

Click to download full resolution via product page

Caption: Biosynthesis of 4-vinylphenol from p-coumaric acid.
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Experimental Workflow for Solubility Determination (Shake-Flask Method)

1. Preparation of Saturated Solution
(Excess 4-vinylphenol in solvent)

2. Equilibration
(Shaking at constant temperature for 24-72h)

3. Phase Separation
(Settling and Centrifugation)

4. Sample Collection & Preparation
(Filtration and Dilution of Supernatant)

5. Quantification
(HPLC-UV or UV-Vis Analysis)

Solubility Data

Click to download full resolution via product page

Caption: Generalized workflow for the shake-flask solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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